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Compound of Interest

Compound Name: 1,2-Dioleoyl-3-behenoylglycerol

Cat. No.: B3026054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential physicochemical data and a representative

analytical workflow for 1,2-Dioleoyl-3-behenoylglycerol, a triglyceride of significant interest in

lipid research and pharmaceutical development. Understanding the precise molecular weight is

fundamental for accurate quantification, formulation, and metabolic studies.

Core Physicochemical Data
The accurate molecular weight of a compound is a cornerstone of rigorous scientific

investigation. For 1,2-Dioleoyl-3-behenoylglycerol, this value is derived from its molecular

formula, C61H114O6.[1] The table below summarizes the key quantitative data for this

molecule.

Parameter Value Source

Molecular Formula C61H114O6 [1]

Calculated Molecular Weight 947.58 g/mol See Calculation Below

CAS Number 77145-66-5 [1]

Calculation of Molecular Weight:
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The molecular weight is calculated using the atomic weights of the constituent elements:

Carbon (C), Hydrogen (H), and Oxygen (O).

Carbon (C): 61 atoms × 12.011 u = 732.671 u

Hydrogen (H): 114 atoms × 1.008 u = 114.912 u

Oxygen (O): 6 atoms × 15.999 u = 95.994 u

Total Molecular Weight = 732.671 + 114.912 + 95.994 = 947.577 g/mol (rounded to 947.58

g/mol for practical use).

Experimental Protocol: A Representative Lipidomics
Workflow
The determination of the presence and quantity of 1,2-Dioleoyl-3-behenoylglycerol in a

biological sample is a critical experimental procedure. The following is a generalized workflow

for the extraction and analysis of this and other lipids from a biological matrix, a process central

to the field of lipidomics.
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A generalized workflow for lipid extraction and analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3026054?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Context
While 1,2-Dioleoyl-3-behenoylglycerol itself is primarily an energy storage molecule, its

constituent fatty acids (oleic acid and behenic acid) can be liberated by lipases and

subsequently enter various metabolic and signaling pathways. The diagram below illustrates a

simplified overview of triglyceride metabolism.
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Simplified metabolic fate of triglycerides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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behenoylglycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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